beta-Estradiol 3-(beta-D-glucuronide) 17-sulfate dipotassium salt
beta-Estradiol 3-(beta-D-glucuronide) 17-sulfate dipotassium salt
β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt is the salt of the free acid β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate, formed in vitro by human mammary cancer cells.
Brand Name:
Vulcanchem
CAS No.:
99156-45-3
VCID:
VC20860175
InChI:
InChI=1S/C24H32O11S.K/c1-24-9-8-14-13-5-3-12(33-23-20(27)18(25)19(26)21(34-23)22(28)29)10-11(13)2-4-15(14)16(24)6-7-17(24)35-36(30,31)32;/h3,5,10,14-21,23,25-27H,2,4,6-9H2,1H3,(H,28,29)(H,30,31,32);
SMILES:
CC12CCC3C(C1CCC2OS(=O)(=O)O)CCC4=C3C=CC(=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O.[K]
Molecular Formula:
C₂₄H₃₀K₂O₁₁S
Molecular Weight:
567.7 g/mol
beta-Estradiol 3-(beta-D-glucuronide) 17-sulfate dipotassium salt
CAS No.: 99156-45-3
Cat. No.: VC20860175
Molecular Formula: C₂₄H₃₀K₂O₁₁S
Molecular Weight: 567.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt is the salt of the free acid β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate, formed in vitro by human mammary cancer cells. |
|---|---|
| CAS No. | 99156-45-3 |
| Molecular Formula | C₂₄H₃₀K₂O₁₁S |
| Molecular Weight | 567.7 g/mol |
| Standard InChI | InChI=1S/C24H32O11S.K/c1-24-9-8-14-13-5-3-12(33-23-20(27)18(25)19(26)21(34-23)22(28)29)10-11(13)2-4-15(14)16(24)6-7-17(24)35-36(30,31)32;/h3,5,10,14-21,23,25-27H,2,4,6-9H2,1H3,(H,28,29)(H,30,31,32); |
| Standard InChI Key | VNSWOHHNKXNEBZ-UHFFFAOYSA-N |
| SMILES | CC12CCC3C(C1CCC2OS(=O)(=O)O)CCC4=C3C=CC(=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O.[K] |
| Canonical SMILES | CC12CCC3C(C1CCC2OS(=O)(=O)O)CCC4=C3C=CC(=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O.[K] |
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